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Compound of Interest |

1-Methyl-1H-pyrrolo[2,3-b]pyridin-
Compound Name:

5-ol
CAS No.: 737003-45-1
Cat. No.: B1312225

Get Quote

The 1H-pyrrolo[2,3-b]pyridine, commonly known as 7-azaindole, is a privileged heterocyclic

scaffold in medicinal chemistry and drug development. Its structure, which mimics the indole
core of tryptophan, allows it to function as a versatile pharmacophore that can engage in
various biological interactions, including hydrogen bonding and mt-stacking. Consequently, 7-
azaindole derivatives have been successfully incorporated into a wide array of therapeutic
agents, particularly as kinase inhibitors in oncology.

The N-methylation of the pyrrole nitrogen within the 7-azaindole core is a critical synthetic step
in the development of many of these compounds. This modification can significantly impact the
molecule's physicochemical properties, such as its solubility, metabolic stability, and target-
binding affinity. For instance, the N-methyl group can enhance membrane permeability or block
a potential site of metabolism, thereby improving the pharmacokinetic profile of a drug
candidate. Furthermore, the introduction of a methyl group can fine-tune the electronic
properties of the heterocyclic system, which may lead to optimized interactions with the target
protein.
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This application note provides a detailed protocol for the N-methylation of a key intermediate,
1H-pyrrolo[2,3-b]pyridin-5-ol. We will delve into the mechanistic underpinnings of the reaction,
offer a step-by-step experimental guide, and discuss crucial considerations for achieving high
yield and regioselectivity.

Mechanistic Insights: The Chemistry of N-
Methylation

The N-methylation of 1H-pyrrolo[2,3-b]pyridin-5-ol typically proceeds via a nucleophilic
substitution reaction (SN2). The pyrrole nitrogen, being the most nucleophilic site in the
molecule under basic conditions, attacks an electrophilic methyl source. However, the presence
of the hydroxyl group at the 5-position introduces a competing nucleophile, the phenoxide ion,
which can lead to O-methylation. The choice of base and reaction conditions is therefore
paramount in controlling the regioselectivity of this transformation.

A common and effective strategy involves the use of a strong base to deprotonate the pyrrole
nitrogen, followed by the addition of a methylating agent. The use of a base such as sodium
hydride (NaH) in an aprotic polar solvent like N,N-dimethylformamide (DMF) is often favored.
The NaH irreversibly deprotonates the pyrrole nitrogen, forming a sodium salt which is a potent
nucleophile. The subsequent addition of an electrophilic methyl source, such as methyl iodide
(CH3I), leads to the desired N-methylated product.

The diagram below illustrates the proposed reaction mechanism:
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Step 1: Deprotonation

+ NaH (Sodium 5-hydroxy-1H-pyrroI0[2,3-b]pyridin-1-ide) > Hz (gas)
1H-pyrrolo[2,3-b]pyridin-5-ol
+ CHsl

Step 2: Nucleophilic Attack (SN2)

1-methyl-1H-pyrrolo[2,3-b]pyridin-5-ol

Click to download full resolution via product page

Caption: Proposed mechanism for the N-methylation of 1H-pyrrolo[2,3-b]pyridin-5-ol.

Experimental Protocol: N-methylation of 1H-
pyrrolo[2,3-b]pyridin-5-ol
This protocol details a reliable method for the N-methylation of 1H-pyrrolo[2,3-b]pyridin-5-ol

using sodium hydride and methyl iodide.

Materials and Reagents
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Reagent/Material Grade Supplier Example
1H-pyrrolo[2,3-b]pyridin-5-ol >98% Sigma-Aldrich
Sodium hydride (NaH), 60% ) ]
) S ) Reagent Grade Sigma-Aldrich
dispersion in mineral oll
Methyl iodide (CHsl) >99.5% Sigma-Aldrich
N,N-Dimethylformamide ) )
>99.8% Sigma-Aldrich
(DMF), anhydrous
Dichloromethane (DCM) ACS Grade Fisher Scientific
Saturated aqueous ammonium ) S
] ACS Grade Fisher Scientific
chloride (NHaCl)
Brine (saturated aqueous ] S
ACS Grade Fisher Scientific
NacCl)
Anhydrous magnesium sulfate ] S
ACS Grade Fisher Scientific
(MgSO0a)
Celite® Sigma-Aldrich
TLC plates (silica gel 60 F2s4) MilliporeSigma
Round-bottom flask (100 mL) VWR
Magnetic stirrer and stir bar VWR

Ice bath

Nitrogen or Argon gas supply

Septa and needles

Step-by-Step Procedure

The overall experimental workflow is outlined below:
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1. Reaction Setup under Inert Atmosphere

2. Deprotonation with NaH at 0 °C

3. Addition of Methyl lodide

4. Reaction Monitoring by TLC

5. Quenching with sat. NH4Cl

6. Workup and Extraction

7. Purification by Column Chromatography

8. Product Characterization (NMR, MS)
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Address: 3281 E Guasti Rd
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and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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